![molecular formula C17H21NO B5786162 (3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine](/img/structure/B5786162.png)
(3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine
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Overview
Description
(3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine, also known as DMMA, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. DMMA is a member of the amine class of compounds and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine is not fully understood, but it is believed to act as a monoamine oxidase inhibitor. Monoamine oxidase is an enzyme that breaks down neurotransmitters such as dopamine and serotonin. By inhibiting this enzyme, this compound may increase the levels of these neurotransmitters in the brain, leading to enhanced cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to enhance cognitive function and memory. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using (3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine in lab experiments is its potential applications in the fields of medicine and biochemistry. This compound has been found to have a range of effects on the central nervous system, making it a potentially useful compound in the treatment of neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic in high doses, and caution should be exercised when handling this compound.
Future Directions
There are several future directions for research on (3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine. One area of research could focus on the potential applications of this compound in the treatment of neurodegenerative diseases. Another area of research could focus on the development of new compounds based on the structure of this compound, with the aim of enhancing its cognitive-enhancing properties while minimizing its potential toxicity. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
The synthesis of (3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine can be achieved through a multi-step process. The first step involves the reaction of 3,4-dimethylphenylamine with 4-methoxy-3-methylbenzyl chloride in the presence of a base, such as potassium carbonate. This reaction produces the intermediate compound this compound hydrochloride, which can be further purified to obtain this compound.
Scientific Research Applications
(3,4-dimethylphenyl)(4-methoxy-3-methylbenzyl)amine has been used in various scientific research studies due to its potential applications in the fields of medicine and biochemistry. This compound has been found to have a range of effects on the central nervous system, including the ability to enhance cognitive function and memory. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
properties
IUPAC Name |
N-[(4-methoxy-3-methylphenyl)methyl]-3,4-dimethylaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-12-5-7-16(10-13(12)2)18-11-15-6-8-17(19-4)14(3)9-15/h5-10,18H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJMVGTPLXICQAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NCC2=CC(=C(C=C2)OC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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